Cas no 1892766-12-9 (4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine)

• Product Name: 4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine
• CAS No: 1892766-12-9
• MF: C₁₂H₁₄F₃N
• MW: 229.241473674774
• CID: 6316369
• PubChem ID: 115037067
• Update Time: 2025-05-23

4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine
• EN300-1948994
• 1892766-12-9

• Inchi： 1S/C12H14F3N/c13-10-3-1-2-9(8-10)11(16)4-6-12(14,15)7-5-11/h1-3,8H,4-7,16H2
• InChI Key： BQFCATOQFOEYQK-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=CC=C(C=2)F)(CC1)N)F

Computed Properties

• Exact Mass: 229.10783394g/mol
• Monoisotopic Mass: 229.10783394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine

Comprehensive Overview of 4,4-Difluoro-1-(3-fluorophenyl)cyclohexan-1-amine (CAS No. 1892766-12-9)

4,4-Difluoro-1-(3-fluorophenyl)cyclohexan-1-amine (CAS No. 1892766-12-9) is a fluorinated cyclohexylamine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluorocyclohexyl and 3-fluorophenyl moieties, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic diseases. Its fluorine-rich structure enhances metabolic stability and membrane permeability, making it a valuable scaffold for modern medicinal chemistry.

The growing interest in fluorinated compounds like 4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine aligns with trends in precision medicine and sustainable chemistry. Fluorination is a key strategy to improve drug efficacy, as evidenced by the rise of FDA-approved fluorinated drugs. Users frequently search for terms such as "fluorine in drug design", "CNS-active fluorinated amines", and "CAS 1892766-12-9 applications", reflecting the compound's relevance in cutting-edge research. Additionally, its potential role in neuroprotective therapies and enzyme modulation has sparked discussions in academic and industrial forums.

From a synthetic perspective, 4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine is synthesized via multi-step routes involving electrophilic fluorination and reductive amination. Its high purity and stability under ambient conditions make it suitable for scalable production. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with Good Manufacturing Practices (GMP). These attributes address common queries such as "how to synthesize fluorinated cyclohexylamines" and "analytical methods for CAS 1892766-12-9".

Beyond pharmaceuticals, this compound is investigated for its utility in material science, particularly in designing fluorinated polymers with enhanced thermal and chemical resistance. Searches for "fluorinated amines in materials" and "CAS 1892766-12-9 patents" highlight its cross-disciplinary appeal. Environmental considerations, such as biodegradability of fluorinated compounds, are also trending topics, aligning with global demands for green chemistry solutions.

In summary, 4,4-difluoro-1-(3-fluorophenyl)cyclohexan-1-amine (CAS No. 1892766-12-9) exemplifies the intersection of innovation and sustainability in chemical research. Its dual applicability in life sciences and advanced materials positions it as a compound of enduring scientific and industrial interest.